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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505

Technical Guide: 2-Bromo-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-6-methylpyridine (CAS
No. 5315-25-3), a pivotal heterocyclic building block in organic synthesis.[1] Its utility spans the
pharmaceutical, agrochemical, and material science sectors, underscoring its importance as a
versatile intermediate.[1] This document outlines its chemical and physical properties, safety
information, a detailed experimental protocol for its synthesis, and its applications.

Core Properties and Identifiers

2-Bromo-6-methylpyridine, also known as 2-bromo-6-picoline, is a halogenated pyridine
derivative.[2] Its unique molecular structure, featuring a bromine atom and a methyl group on
the pyridine ring, makes it a valuable precursor for introducing the 6-methylpyridyl moiety into
more complex molecules.

Table 1: Identifiers and Chemical Properties
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Identifier Value

CAS Number 5315-25-3[1][3][4][5]

Molecular Formula CeHeBrN[1][3][4][5]

Molecular Weight 172.03 g/mol [1][3]

IUPAC Name 2-bromo-6-methylpyridine[6]
2-Bromo-6-picoline, 6-Bromo-2-picoline, 2-

Synonyms o
Methyl-6-bromopyridine[1][3][6]

inChi 1S/C6H6BrN/c1-5-3-2-4-6(7)8-5/h2-4H,1H3[5]

n
[6]

InChlKey SOHDPICLICFSOP-UHFFFAQOY SA-N[3][5][6]

SMILES Cclccece(Br)nl[5][6]

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow clear liquid[1]
Form Liquid[5][7]

Boiling Point 102-103 °C at 20 mmHg[1][5][8]
Density 1.512 g/mL at 25 °C[1][5][8]

Refractive Index

n20/D 1.562[1][5]

Flash Point

97 °C (206.6 °F) - closed cup[5][7]

Solubility

Soluble in organic solvents like chloroform and

ethyl acetate; limited solubility in water.[1]

Safety and Handling

2-Bromo-6-methylpyridine is classified as a hazardous substance and requires careful

handling in a laboratory setting. Appropriate personal protective equipment (PPE), including
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eye shields and gloves, should be worn.[5][7]

Table 3: GHS Safety Information

Category

Information

Signal Word

Warning[5][7]

Hazard Statements

H315: Causes skin irritation[5][6], H319: Causes
serious eye irritation[5][6], H335: May cause

respiratory irritation[5][6]

Precautionary Statements

P261, P264, P271, P280, P302 + P352, P305 +
P351 + P338[5][7]

Hazard Classifications

Skin Irritation (Category 2), Eye Irritation
(Category 2), Specific Target Organ Toxicity -
Single Exposure (Category 3, Respiratory tract
irritation)[5][6][ 7]

Experimental Protocols

Synthesis of 2-Bromo-6-methylpyridine from 2-Amino-6-
methylpyridine

A common and effective method for the synthesis of 2-Bromo-6-methylpyridine involves the

diazotization of 2-Amino-6-methylpyridine followed by a Sandmeyer-type reaction.

Materials:

2-Amino-6-methylpyridine

Hydrogen bromide (48% aqueous solution)

Bromine

Sodium nitrite

Sodium hydroxide
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» Diethyl ether
e Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask, add 2-Amino-6-methylpyridine to a 48% hydrogen bromide solution
at room temperature.

e Cool the mixture to -10 °C using a freezing mixture.

» Slowly add bromine dropwise over a period of approximately 40 minutes while maintaining
the temperature at -5 °C and stirring continuously. Continue stirring for an additional 1.5
hours.[9]

e Prepare a solution of sodium nitrite in water and add it dropwise to the reaction mixture,
ensuring the temperature remains at -10 °C. Stir for another 1.5 hours.[9]

o Prepare a cooled solution of sodium hydroxide in water and add it dropwise to the reaction
mixture, carefully controlling the temperature to not exceed 0 °C.[9]

 Allow the reaction mixture to slowly warm to room temperature.
» Extract the product with diethyl ether.
o Combine the organic fractions and dry over anhydrous magnesium sulfate.

 Filter and evaporate the solvent under reduced pressure to yield the crude product as a
brown oil.[9]

e The product can be further purified by distillation.

Applications in Research and Development

2-Bromo-6-methylpyridine is a versatile building block in the synthesis of a variety of
nitrogen-containing heterocyclic compounds.[1] Its applications are widespread and include:
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e Pharmaceuticals: It serves as a key intermediate in the synthesis of drugs targeting
neurological disorders, such as serotonin and dopamine receptor modulators.[1]

e Agrochemicals: It is used in the preparation of pesticides and herbicides, contributing to
improved crop protection.[1]

e Material Science: Its incorporation into polymers and coatings can enhance their durability
and resistance to environmental factors.[1]

e Ligand Synthesis: It is a precursor for the synthesis of bipyridine ligands, which are important
in coordination chemistry and catalysis.

Visualized Synthesis Pathway

The following diagram illustrates the synthetic pathway for 2-Bromo-6-methylpyridine from 2-
Amino-6-methylpyridine.

1. HBr, Br2
2. NaNO2

Diazonium Salt

2-Amino-6-methylpyridine Intermediate

2-Bromo-6-methylpyridine

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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